N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)-4-(trifluoromethyl)benzamide

• IUPAC Name: N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C18H14F3NO2S/c19-18(20,21)15-5-3-14(4-6-15)17(23)22(10-13-7-8-24-12-13)11-16-2-1-9-25-16/h1-9,12H,10-11H2
• InChI Key: WGFOYMFBYPBZKV-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CN(CC2=COC=C2)C(=O)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C18H14F3NO2S
• Molecular Weight: 365.4 g/mol

Description

N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)-4-(trifluoromethyl)benzamide, also known as Compound 1, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound has been synthesized using various methods and has been found to exhibit promising biological activities, making it a subject of interest for further research.

Scientific Research Applications

Chemical Synthesis and Reactivity

• Aza-Piancatelli Rearrangement for Heterocyclic Derivatives : The synthesis of 3,4-dihydro-2H-benzo[b][1,4]thiazine and oxazine derivatives via the aza-Piancatelli rearrangement demonstrates the versatility of furan and thiophene derivatives in chemical transformations. This methodology, catalyzed by In(OTf)3, highlights the smooth conversion of furan-2-yl(phenyl)methanol derivatives under mild conditions, showing good yields and high selectivity (Reddy et al., 2012).
• Furan and Thiophene-based Polymer Synthesis : The synthesis of novel hybrid polymers with thiophenylanilino and furanylanilino backbones, through electrophilic aromatic substitution and Stille cross-coupling reactions, showcases the utility of these compounds in creating electroactive materials with potential applications in electronics and material science (Baldwin et al., 2008).

Antimicrobial and Biological Activities

• Antiplasmodial Activities : Research on acyl derivatives of 3-aminofurazanes, including compounds with benzamide moieties, has shown promising activity against Plasmodium falciparum strains. These findings reveal critical structure-activity relationships, highlighting the potential of furan and thiophene derivatives in antimalarial drug development (Hermann et al., 2021).
• Antimicrobial Evaluation of Furan/Thiophene-1,3-Benzothiazin-4-one Hybrids : The synthesis and in vitro evaluation of furan/thiophene-based hybrids against various bacterial strains and yeasts have demonstrated significant antimicrobial properties. This study highlights the role of heterocyclic compounds in developing new antimicrobial agents (Popiołek et al., 2016).

Material Science Applications

• Dye-Sensitized Solar Cells : Phenothiazine derivatives with furan and thiophene linkers have been utilized in dye-sensitized solar cells, showcasing how these heterocyclic compounds can influence the efficiency of solar energy conversion. The study emphasizes the impact of conjugated linkers on device performance, indicating potential applications in renewable energy technologies (Kim et al., 2011).